Cas no 1361674-82-9 (2-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid)

• Product Name: 2-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid
• CAS No: 1361674-82-9
• MF: C₁₂H₅Cl₃FNO₂
• MW: 320.531003713608
• CID: 4966346
• Update Time: 2025-08-05

2-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H5Cl3FNO2/c13-5-1-6(11(15)9(14)2-5)8-4-17-10(16)3-7(8)12(18)19/h1-4H,(H,18,19)
• InChI Key： WZXJGGRLCGNHTF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=NC(=CC=1C(=O)O)F)Cl)Cl

Computed Properties

• Exact Mass: 318.936990 g/mol
• Monoisotopic Mass: 318.936990 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 320.5
• XLogP3: 4.3
• Topological Polar Surface Area: 50.2

Additional information on 2-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid

Professional Introduction to 2-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic Acid (CAS No. 1361674-82-9)

2-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1361674-82-9, exhibits unique structural and chemical properties that make it a promising candidate for various applications in drug development and biochemical studies.

The molecular structure of 2-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid consists of a fluoro-substituted isonicotinic acid core, which is further modified by the presence of a 2,3,5-trichlorophenyl group. This particular arrangement of functional groups imparts distinct reactivity and binding characteristics, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various enzymatic pathways involved in diseases such as cancer, inflammation, and infectious disorders. The fluorine atom in the molecule plays a crucial role in enhancing metabolic stability and binding affinity to biological targets. Additionally, the trichlorophenyl moiety contributes to lipophilicity, which can be advantageous for drug delivery systems.

One of the most compelling aspects of 2-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with numerous diseases. Researchers have been exploring this compound as a lead structure for developing selective kinase inhibitors due to its ability to interact with specific amino acid residues in the active site of these enzymes.

Recent studies have demonstrated that derivatives of 2-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid exhibit inhibitory activity against several kinases, including Janus kinases (JAKs) and tyrosine kinases. These findings are particularly intriguing because JAK inhibitors have shown promise in treating autoimmune diseases such as rheumatoid arthritis and psoriasis. The fluorine substitution appears to enhance the binding affinity and selectivity of these derivatives toward their target kinases.

The trichlorophenyl group in the molecule also contributes to its pharmacological properties by influencing both solubility and permeability across biological membranes. This balance is critical for ensuring adequate drug absorption and distribution within the body. Furthermore, the presence of multiple chlorine atoms can enhance electronic effects, which may further modulate the compound's interactions with biological targets.

In addition to its potential as a kinase inhibitor, 2-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid has been investigated for its antimicrobial properties. Preliminary studies suggest that this compound can disrupt bacterial cell wall synthesis and inhibit the growth of certain pathogenic bacteria. This makes it a valuable candidate for developing novel antibiotics or antimicrobial agents to combat resistant strains.

The synthesis of 2-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoro and trichlorophenyl substituents efficiently. These methods not only improve synthetic efficiency but also minimize unwanted byproducts.

The compound's stability under various conditions is another critical factor that has been extensively studied. Research has shown that 2-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid maintains its structural integrity under physiological conditions, making it suitable for further development into therapeutic agents. Additionally, its compatibility with different solvents and formulations enhances its versatility in pharmaceutical applications.

Evaluation of the toxicological profile of 2-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid is an essential step before it can be considered for clinical use. In vitro toxicity assays have been conducted to assess its potential effects on human cells and tissues. These studies have provided valuable insights into its safety profile and have helped identify any potential liabilities that need to be addressed before moving into preclinical or clinical trials.

The future prospects of 2-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid in pharmaceutical research are promising. Ongoing studies aim to further optimize its chemical structure to enhance potency and selectivity while minimizing side effects. Collaborative efforts between academic researchers and industry scientists are likely to accelerate the development process and bring this compound closer to clinical application.